molecular formula C18H23NO2 B8401959 1-(4-Benzyloxyphenyl)-2-propylaminoethanol

1-(4-Benzyloxyphenyl)-2-propylaminoethanol

Cat. No.: B8401959
M. Wt: 285.4 g/mol
InChI Key: RKEBQLVAZSZKLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Benzyloxyphenyl)-2-propylaminoethanol is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H23NO2

Molecular Weight

285.4 g/mol

IUPAC Name

1-(4-phenylmethoxyphenyl)-2-(propylamino)ethanol

InChI

InChI=1S/C18H23NO2/c1-2-12-19-13-18(20)16-8-10-17(11-9-16)21-14-15-6-4-3-5-7-15/h3-11,18-20H,2,12-14H2,1H3

InChI Key

RKEBQLVAZSZKLE-UHFFFAOYSA-N

Canonical SMILES

CCCNCC(C1=CC=C(C=C1)OCC2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the amide from example 25 (27.5 g, 0.092 mol) in dry THF (100 ml) was added borane-methyl sulphide complex (17.5 ml, 0.18 mol) and the reaction mixture was stirred at reflux for 2 hours. The reaction mixture was cooled then quenched with methanol (30 ml). Water (50 ml) and c.HCl (35 ml) were added and the reaction mixture stirred until all bubbling ceased before concentrating in vacuo. To the residue water (250 ml) was added, before basifying by addition of NH4OH (30 ml). The aqueous layer was extracted with ethyl acetate (3×200 ml) and the combined organic extracts dried over anhydrous magnesium sulphate, filtered and concentrated in vacuo to give the title compound as a white solid (26.1 g 0.09 mol, 99%). 1H NMR (CD3OD, 400 MHz) δ: 0.95 (t, 3H), 1.58 (q, 2H), 2.62 (m, 2H), 2.81 (m, 2H), 4.72 (dd, 1H), 5.05 (s, 2H), 6.95 (d, 2H), 7.24 (m, 3H), 7.35 (t, 2H), 7.41 (d, 2H).
Name
amide
Quantity
27.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
99%

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